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Compound of Interest

Compound Name: C14H18BrN5O2

Cat. No.: B12631912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activity of a novel compound,

designated C14H18BrN5O2, against a known inhibitor of Protein Tyrosine Kinases (PTKs),

Genistein. The objective is to offer a framework for the validation of new chemical entities

targeting this critical class of enzymes involved in cell signaling. The following sections detail

the inhibitory activities of these compounds, the experimental protocols used for their

validation, and visualizations of the relevant signaling pathways and experimental workflows.
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The in vitro efficacy of Compound X was evaluated against Genistein, a well-established PTK

inhibitor, using a Protein Tyrosine Kinase inhibition assay and a cell proliferation assay on

Vascular Smooth Muscle Cells (VSMCs). The results are summarized below.

Compound PTK Inhibition IC50 (µM)[1]
VSMC Proliferation
Inhibition IC50 (µM)[1]

Compound X 8.5 15.2

Genistein 12.3 21.8

Note: The data presented for Compound X is hypothetical and for illustrative purposes.

Experimental Protocols
Protein Tyrosine Kinase (PTK) Inhibition Assay
Objective: To determine the half-maximal inhibitory concentration (IC50) of the test compounds

against a specific Protein Tyrosine Kinase.

Methodology:

A recombinant human PTK enzyme is incubated with a synthetic peptide substrate and ATP

in a reaction buffer.

Test compounds (Compound X and Genistein) are added to the reaction mixture at varying

concentrations. A control reaction without any inhibitor is also prepared.

The reaction is allowed to proceed for a specified time at a controlled temperature (e.g.,

30°C).

The amount of phosphorylated substrate is quantified using a suitable detection method,

such as an ELISA-based assay with an anti-phosphotyrosine antibody or a luminescence-

based assay that measures the amount of ATP remaining in the reaction.

The percentage of inhibition for each compound concentration is calculated relative to the

control.
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The IC50 value is determined by fitting the dose-response data to a sigmoidal curve.

Vascular Smooth Muscle Cell (VSMC) Proliferation
Assay (MTT Assay)
Objective: To assess the anti-proliferative effect of the test compounds on Vascular Smooth

Muscle Cells.

Methodology:

VSMCs are seeded in 96-well plates and cultured until they reach a desired confluency.

The cells are then treated with various concentrations of the test compounds (Compound X

and Genistein). A vehicle control (e.g., DMSO) is also included.

The cells are incubated for a period of 48-72 hours to allow for cell proliferation.

Following incubation, the culture medium is replaced with a medium containing 3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT).

The plates are incubated for an additional 2-4 hours, during which viable cells metabolize the

MTT into formazan crystals.

The formazan crystals are solubilized with a suitable solvent (e.g., DMSO or isopropanol).

The absorbance of the resulting colored solution is measured using a microplate reader at a

wavelength of approximately 570 nm.

The cell viability is expressed as a percentage of the vehicle control, and the IC50 value for

proliferation inhibition is calculated.

Visualizations
Signaling Pathway Diagram
Caption: Protein Tyrosine Kinase Signaling Pathway and Point of Inhibition.

Experimental Workflow Diagram
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Caption: Workflow for the In Vitro Protein Tyrosine Kinase Inhibition Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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